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Compound of Interest

Compound Name: 3-tert-Butyltoluene

Cat. No.: B089660 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

proper management of 3-tert-Butyltoluene (CAS No. 1075-38-3), a flammable and toxic

compound. Adherence to these protocols is critical for minimizing exposure risks and ensuring

a safe laboratory environment.

Immediate Safety Information
3-tert-Butyltoluene is a flammable liquid and vapor that is toxic if swallowed, in contact with

skin, or if inhaled.[1][2] It can cause serious eye irritation and may cause respiratory irritation.[1]

Therefore, strict adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

outlines the required PPE for handling 3-tert-Butyltoluene.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles compliant

with OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3][4]

Protects against

splashes and vapors

that can cause serious

eye irritation.[1]

Face Shield
Worn in addition to

goggles.

Recommended for

tasks with a high risk

of splashing.[5]

Hand Protection Gloves

Solvent-resistant

gloves (e.g., Viton®,

Butyl rubber, Polyvinyl

alcohol).[5]

Prevents skin contact,

which can be toxic.[1]

Body Protection Laboratory Coat Standard lab coat.
Protects against minor

splashes and spills.[5]

Apron/Coveralls Impervious material.

Recommended for

larger quantities or

high-splash-risk

procedures.[5]

Respiratory Protection Fume Hood
A certified chemical

fume hood.

Minimizes inhalation

of toxic vapors.[5]
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Respirator

A NIOSH/MSHA-

approved full-

facepiece respirator

with an organic vapor

cartridge where the

potential for exposure

over 1 ppm exists. For

exposures up to 100

ppm, a supplied-air

respirator is

recommended.[6]

Required if working

outside a fume hood

or if exposure limits

may be exceeded.[6]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₁H₁₆[1]

Molecular Weight 148.24 g/mol [1]

Appearance Colorless to pale yellow liquid[7]

Odor Aromatic, somewhat like gasoline[8]

Boiling Point 189 °C (372.2 °F)[9]

Melting Point -41 °C (-41.8 °F)[9]

Flash Point 136 °F (57.8 °C)[10]

Specific Gravity 0.8612 at 68°F (20°C)[10]

Water Solubility Less than 1 mg/mL at 63°F (17.2°C)[10]

Handling and Storage
Handling:

Always handle 3-tert-Butyltoluene within a certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[11]
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Ground and bond containers when transferring material to prevent static discharge.[11]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in areas where 3-tert-Butyltoluene is handled.[6]

Storage:

Store in a cool, well-ventilated area away from heat, sparks, and open flames.[6]

Keep containers tightly closed.[6]

Segregate from incompatible materials such as strong oxidizing agents (e.g., perchlorates,

peroxides, nitrates).[6]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[3][12]

Skin Contact

Immediately flush the affected skin with large

amounts of water for at least 15 minutes while

removing contaminated clothing.[6][10] Wash

the skin thoroughly with soap and water.[6] Seek

immediate medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Remove contact

lenses if present and easy to do.[9] Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[11] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[12]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[6]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[10]

Remove Ignition Sources: Eliminate all ignition sources (no smoking, flares, sparks, or

flames).[6][10]

Containment & Cleanup: Use absorbent materials like dry lime, sand, or soda ash to cover

the spill.[6] Place the absorbed material into a sealed, vapor-tight plastic bag for disposal.

[10]
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Ventilate: Ventilate the area and wash the spill site after cleanup is complete.[6]

Disposal:

All waste containing 3-tert-Butyltoluene must be treated as hazardous waste.

Collect all residual chemical and contaminated materials in a clearly labeled, sealed, and

compatible waste container.

Dispose of all waste in accordance with local, state, and federal regulations. It may be

necessary to contact your state's Department of Environmental Protection (DEP) or the

regional office of the Environmental Protection Agency (EPA) for specific guidance.[6]

Visual Safety Workflows
The following diagrams illustrate the standard operating procedures for handling 3-tert-
Butyltoluene and responding to an exposure event.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1620.pdf
https://www.benchchem.com/product/b089660?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1620.pdf
https://www.benchchem.com/product/b089660?utm_src=pdf-body
https://www.benchchem.com/product/b089660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Work Area
(Fume Hood)

Dispense Chemical

Perform Experiment

Close Container

Clean Work Area

Dispose of Waste

Doff & Dispose of PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Response

Medical & Reporting

Exposure Event Occurs

Remove from Exposure

Administer First Aid
(as per SDS)

Notify Supervisor

Seek Professional
Medical Attention

Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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